Cas no 496837-17-3 (1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone)

1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone structure
496837-17-3 structure
Product Name:1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone
CAS No:496837-17-3
MF:C9H10N2O2
MW:178.187901973724
CID:1113008
PubChem ID:72214400
Update Time:2025-04-20

1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone
    • 1-(5-acetyl-4-aminopyridin-3-yl)ethanone
    • 1,1'-(4-Aminopyridine-3,5-diyl)bis(ethan-1-one)
    • 496837-17-3
    • AB76343
    • Inchi: 1S/C9H10N2O2/c1-5(12)7-3-11-4-8(6(2)13)9(7)10/h3-4H,1-2H3,(H2,10,11)
    • InChI Key: BEFXWTGSDYKNOE-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=NC=C(C(C)=O)C=1N

Computed Properties

  • Exact Mass: 178.0743
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 73Ų

Experimental Properties

  • PSA: 73.05

1,1'-(4-amino-3,5-pyridinediyl)bis-Ethanone Related Literature

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